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Compound of Interest

(S)-()-1-(4-

Bromophenyl)ethylamine

Cat. No.: B1269849

Compound Name:

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This guide provides a comprehensive overview of the chemical and physical
properties of (S)-(-)-1-(4-Bromophenyl)ethylamine, its applications in research and
pharmaceutical development, and detailed experimental protocols for its use.

Core Compound Data

(S)-(-)-1-(4-Bromophenyl)ethylamine is a chiral amine widely utilized as an intermediate and
resolving agent in asymmetric synthesis. Its molecular and physical properties are summarized
below.
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Property Value Citations
Molecular Weight 200.08 g/mol [1112]
Molecular Formula CsH10BrN [1]

CAS Number 27298-97-1 [11[2]
Appearance Not specified, likely a liquid

Density 1.390 g/mL at 20 °C

Refractive Index n20/D 1.567

[0]20/D —20.5+1°, ¢ = 3% in

Optical Activity thanol
methano

. 298.0% (sum of enantiomers,
Purity [2]
GC)

Applications in Research and Drug Development

(S)-(-)-1-(4-Bromophenyl)ethylamine is a crucial building block in modern organic chemistry
and pharmaceutical development. Its primary applications stem from its chiral nature.

Chiral Building Block: This compound serves as a key starting material or intermediate in the
asymmetric synthesis of complex, biologically active molecules. Its defined stereochemistry

is transferred to the target molecule, which is critical for efficacy and reducing side effects in

drug candidates.[1][3]

Pharmaceutical Intermediate: It is an important intermediate in the synthesis of various
pharmaceuticals, particularly those targeting neurological disorders.[1][4] The bromophenyl
group offers a site for further chemical modification, such as cross-coupling reactions,
enhancing its versatility.[1]

Chiral Resolving Agent: (S)-(-)-1-(4-Bromophenyl)ethylamine is used to separate racemic
mixtures of chiral acids. It reacts with the racemic acid to form a pair of diastereomeric salts.
These salts have different physical properties, such as solubility, allowing them to be
separated by methods like fractional crystallization.[5]
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e Biochemical Research: The compound is valuable for studying receptor interactions,
especially in the field of neuropharmacology, aiding scientists in understanding how drugs
affect the nervous system.[1][4]

Experimental Protocols

A primary application of chiral amines like (S)-(-)-1-(4-Bromophenyl)ethylamine is in the
kinetic resolution of other chemical entities. Below is a representative protocol for the
enzymatic kinetic resolution of a racemic primary amine, a common procedure in
pharmaceutical development.

Protocol: Enzymatic Kinetic Resolution of a Racemic
Amine via Acylation

This protocol describes a general procedure for the kinetic resolution of a racemic primary
amine using a lipase enzyme to selectively acylate one enantiomer, leaving the other
unreacted. This method is widely used for its high selectivity and mild reaction conditions.

Materials:

Racemic amine (substrate)

(S)-(-)-1-(4-Bromophenyl)ethylamine (for comparison or as a model substrate if needed)

e Immobilized lipase, such as Lipase B from Candida antarctica (CALB, e.g., Novozym 435)[6]
o Acylating agent (e.g., ethyl acetate, isopropyl 2-propoxyacetate)[6]

e Anhydrous organic solvent (e.g., toluene, methyl tert-butyl ether, tetrahydrofuran)[6]

o Standard laboratory glassware (flame-dried and under an inert atmosphere like nitrogen or
argon)

e Magnetic stirrer and temperature controller

o Equipment for reaction monitoring: Chiral Gas Chromatography (GC) or High-Performance
Liquid Chromatography (HPLC)[6]
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Procedure:

e Reaction Setup: To a flame-dried flask under an inert atmosphere, add the chosen
anhydrous organic solvent.

e Substrate Addition: Dissolve the racemic amine (1.0 equivalent) in the solvent.
o Acylating Agent: Add the acylating agent (typically 0.5-1.0 equivalent) to the solution.[6]
o Enzyme Addition: Add the immobilized lipase (e.g., CALB) to the reaction mixture.

» Reaction Conditions: Stir the mixture at a controlled temperature, typically ranging from room
temperature to 50 °C.[6]

e Monitoring: Monitor the reaction's progress by taking small aliquots periodically. Analyze
these aliquots using chiral GC or HPLC to determine the conversion percentage and the
enantiomeric excess (ee) of both the unreacted amine and the newly formed amide product.
[6] The goal is to stop the reaction at or near 50% conversion to maximize the yield and ee of
both components.[6]

e Reaction Quenching: Once the desired conversion is achieved, stop the reaction by filtering
off the immobilized enzyme. The enzyme can often be washed and reused.

e Workup and Isolation: The filtrate contains the unreacted amine enantiomer and the acylated
amine enantiomer. These can be separated by standard purification techniques, such as
column chromatography or acid-base extraction.

o Characterization: Characterize the enantiomeric excess of the recovered starting material
and the product amide using chiral GC or HPLC to confirm the success of the resolution.[6]

Visualized Workflow

The following diagram illustrates the logical workflow for the classical chiral resolution of a
racemic acid using (S)-(-)-1-(4-Bromophenyl)ethylamine as the resolving agent.
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Caption: Chiral resolution workflow of a racemic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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